molecular formula C10H8Cl2N4S B8413369 6-Chloro-2-[(4-chloro-2-pyridyl)methylsulfanyl]pyrimidin-4-amine

6-Chloro-2-[(4-chloro-2-pyridyl)methylsulfanyl]pyrimidin-4-amine

Cat. No.: B8413369
M. Wt: 287.17 g/mol
InChI Key: RCDBDZLYVWLHMD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

6-Chloro-2-[(4-chloro-2-pyridyl)methylsulfanyl]pyrimidin-4-amine is a useful research compound. Its molecular formula is C10H8Cl2N4S and its molecular weight is 287.17 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C10H8Cl2N4S

Molecular Weight

287.17 g/mol

IUPAC Name

6-chloro-2-[(4-chloropyridin-2-yl)methylsulfanyl]pyrimidin-4-amine

InChI

InChI=1S/C10H8Cl2N4S/c11-6-1-2-14-7(3-6)5-17-10-15-8(12)4-9(13)16-10/h1-4H,5H2,(H2,13,15,16)

InChI Key

RCDBDZLYVWLHMD-UHFFFAOYSA-N

Canonical SMILES

C1=CN=C(C=C1Cl)CSC2=NC(=CC(=N2)Cl)N

Origin of Product

United States

Synthesis routes and methods

Procedure details

4-Amino-6-chloro-2-thio-pyrimidine (Cpd #110; 614 mg, 2.38 mmol) in ethanol (1.5 ml) is treated with 3.25 M NaOH (1.47 ml, 4.8 mmol) and the mixture is warmed to 50° C. 4-chloro-2-chloromethyl pyridine is added and the solution is stirred warm for 1 hour. The reaction mixture is cooled and concentrated in vacuo, and the resultant solid is filtered and washed with water followed by cold ethanol, mp 195° C.
Quantity
614 mg
Type
reactant
Reaction Step One
Name
Quantity
1.47 mL
Type
reactant
Reaction Step One
Quantity
1.5 mL
Type
solvent
Reaction Step One

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